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Compound of Interest

Compound Name: 3-Aminopentanedioic acid

Cat. No.: B157727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Aminoglutaric acid, also known as 3-aminopentanedioic acid or β-glutamic acid, is a non-

proteinogenic β-amino acid.[1] Unlike its α-amino acid counterpart, glutamic acid, the amino

group is attached to the third carbon of the glutaric acid backbone. This structural difference

imparts unique chemical and biological properties that are of interest to researchers in various

fields, particularly in drug development. First isolated from the marine red alga Chondria

armata, it is recognized as a marine and algal metabolite.[1] This guide provides a

comprehensive overview of the technical data and methodologies associated with 3-

aminoglutaric acid.

Physicochemical Properties
A summary of the key physicochemical properties of 3-aminoglutaric acid is presented in the

table below. These properties are crucial for understanding its behavior in biological and

chemical systems, as well as for the design of experimental protocols.
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Property Value Source

CAS Number 1948-48-7 [1]

Molecular Formula C₅H₉NO₄ [1]

Molecular Weight 147.13 g/mol [1]

Melting Point 233 °C (decomposes) [2]

Boiling Point (Predicted) 329.8 ± 32.0 °C [2]

Density (Predicted) 1.409 ± 0.06 g/cm³ [2]

pKa (Predicted) 3.35 ± 0.10 [2]

Water Solubility

4.72 mg/mL (requires

sonication and pH adjustment

to 1 with 1 M HCl)

[3]

Synonyms

3-Aminopentanedioic acid, β-

Glutamic acid, Isoglutamic

acid, β-Aminoglutaric acid

[1][2]

Spectroscopic Data
Detailed spectroscopic data is essential for the identification and characterization of 3-

aminoglutaric acid.

Mass Spectrometry
Gas chromatography-mass spectrometry (GC-MS) data for 3-aminoglutaric acid is available in

public databases. The fragmentation pattern provides a unique fingerprint for the molecule.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
A proton NMR (¹H-NMR) spectrum of a derivative of 3-aminoglutaric acid has been described.

[4] The analysis of the full ¹H and ¹³C NMR spectra is crucial for confirming the structure and

purity of the compound.
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While detailed, step-by-step synthesis protocols for 3-aminoglutaric acid are not widely

published, general approaches for the synthesis of amino acids can be adapted. Additionally,

enzymatic synthesis methods have been explored.

Chemical Synthesis
Standard methods for amino acid synthesis, such as the Strecker synthesis or the

amidomalonate synthesis, could potentially be adapted for the production of 3-aminoglutaric

acid.[5][6] These methods typically involve the formation of an α-amino nitrile followed by

hydrolysis or the alkylation of a malonic ester derivative, respectively.

Enzymatic Synthesis
An enzymatic approach for the synthesis of related compounds has been described, which

could be a basis for developing a stereospecific synthesis of 3-aminoglutaric acid. The general

procedure involves the use of an enzyme in a buffered solution to catalyze the conversion of a

suitable precursor.

General Enzymatic Synthesis Protocol (Example):

Dissolve the ester precursor (0.1 mmol) in 4 mL of a 0.1M phosphate buffer (pH 7.5) in a

glass vial with a screw cap.[4]

Add the desired enzyme to the solution.[4]

Stir the mixture at room temperature under orbital shaking (e.g., 700 rpm).[4]

Monitor the reaction progress at set time intervals using chiral High-Performance Liquid

Chromatography (HPLC) to evaluate substrate conversion and the enantiomeric excess of

the unreacted ester.[4]

Upon completion, extract the residual solution with an organic solvent such as

dichloromethane (CH₂Cl₂) (3 x 5 mL).[4]

Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solution.[4]

The remaining aqueous phase can be lyophilized for further analysis, including ¹H-NMR.[4]
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Enzymatic synthesis and work-up workflow.

Biological Activity and Potential Applications
The biological role of 3-aminoglutaric acid is an emerging area of research. As a β-amino acid,

it is expected to have distinct pharmacological properties compared to its α-analog.

Mechanism of Action
While the specific biological targets of 3-aminoglutaric acid are not yet fully elucidated, its

structural similarity to neurotransmitters like GABA and glutamate suggests it may interact with

their respective signaling pathways.[4][7] Amino acids and their derivatives are known to play

crucial roles as neurotransmitters and modulators in the central nervous system.[3][4] Further

research is needed to determine if 3-aminoglutaric acid acts as an agonist or antagonist at

these or other receptors.
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Hypothetical signaling pathway for 3-aminoglutaric acid.

Drug Development
The unique structure of β-amino acids makes them valuable scaffolds in drug design. They can

be incorporated into peptides to create peptidomimetics with enhanced stability and altered

biological activity. The development of derivatives of 3-aminoglutaric acid could lead to novel

therapeutic agents. For instance, analogs of other amino acids have been designed as potent

inhibitors of enzymes like GABA aminotransferase for the treatment of neurological disorders.

[8][9]

Safety and Handling
Comprehensive toxicological data for 3-aminoglutaric acid is not readily available. Standard

laboratory safety precautions should be followed when handling this compound.

General Handling Precautions:
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Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Work in a well-ventilated area or under a chemical fume hood.

Avoid inhalation of dust or contact with skin and eyes.

In case of contact, rinse the affected area thoroughly with water.

Storage:

Store in a tightly sealed container in a cool, dry place.

Conclusion
3-Aminoglutaric acid is a fascinating molecule with the potential for significant contributions to

the fields of biochemistry and pharmacology. Its status as a non-proteinogenic β-amino acid

opens up avenues for the development of novel therapeutics. However, further in-depth

research is required to fully characterize its physicochemical properties, develop efficient and

scalable synthesis methods, and elucidate its biological functions and therapeutic potential.

This guide serves as a foundational resource for researchers embarking on the study of this

promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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